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Compound of Interest

Compound Name: Levalbuterol sulfate

Cat. No.: B125821

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Levalbuterol sulfate. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment. The following protocols for personal protective equipment (PPE), handling, and
disposal are designed to minimize exposure risk and ensure operational integrity.

Occupational Exposure Limits

Understanding the established occupational exposure limits (OELS) is the first step in a risk-
based approach to handling chemical compounds. While specific limits for Levalbuterol
sulfate are not widely established, an OEL for the hydrochloride salt form is available and
provides a crucial reference point for minimizing exposure.
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Compound

Organization/Type

Exposure Limit

Levalbuterol Hydrochloride

Sunovion OEL

1 pg/m3 (8-Hour Time-

Weighted Average)[1]
) ) 0.2 mg/m3 (Time-Weighted
Sulfuric Acid* ACGIH TLV
Average)[1]
1 mg/m3 (Time-Weighted
OSHA PEL
Average)[1]
3 mg/m3 (Time-Weighted
OSHA STEL

Average)[1]

Note: Sulfuric acid may be

present in some formulations

to adjust pH.[1]

Personal Protective Equipment (PPE)

A site-specific risk assessment should always be conducted to determine the appropriate level
of PPE required.[2] However, the following table summarizes general recommendations for

handling Levalbuterol sulfate in a laboratory setting. For handling the final packaged product,
such as an inhalation solution, PPE is used "as required" as the risk of exposure is minimal.[1]

[2]
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Specifications and Use

Protection Type Recommended Equipment
Cases
Safety glasses with side Recommended for all medical
Eye/Face Protection shields or tightly fitting safety or industrial exposures to
goggles. protect against splashes.[2][3]
Wear protective gloves made
Hand Protection Chemical-resistant gloves. from materials such as PVC,

neoprene, nitrile, or vinyl.[2]

) Impervious clothing may be
] Laboratory coat or suitable ) ]
Body Protection ] ) required depending on the
protective clothing. )
scale of handling.[2][3]

A laboratory fume hood or
other local exhaust ventilation
is recommended, especially
when handling powders or
Respiratory Protection Use in a well-ventilated area. creating aerosols.[2][3] If
engineering controls are
insufficient, a NIOSH/MSHA
approved respirator may be

necessary.[4]

Operational Plan: Handling, Storage, and Disposal

A systematic approach to the entire lifecycle of the chemical, from receiving to disposal, is
crucial for safety and regulatory compliance.

Step 1: Safe Handling Protocol

» Preparation: Work within a designated area, preferably a chemical fume hood, to minimize
inhalation exposure.[3]

» Personal Protection: Before handling, ensure all required PPE is donned correctly.

» Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[2]
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e Avoid Inhalation: Do not breathe dust, mist, or vapors.[2] Avoid any actions that could
generate dust or aerosols.[3]

e Hygiene: After handling, wash hands and other potentially exposed areas thoroughly.[1]

Step 2: Storage Requirements

Proper storage is essential to maintain the chemical's stability and prevent accidental spills or
reactions.

Temperature: Store at a controlled room temperature between 20°C and 25°C (68°F and
77°F).[2][5]

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
e Environment: Protect from light and keep away from heat sources.[2]

e Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong
bases.[1][2][3]

Step 3: Waste Disposal Plan

Dispose of Levalbuterol sulfate and any contaminated materials in accordance with all
applicable local, regional, and national regulations.[2]

o Containment: Collect waste material in suitable, clearly labeled containers.

e Environmental Protection: Do not allow the substance to be released into the environment.[2]
Specifically, do not flush waste down the drain or into any sewer system.[2]

o Aerosol Canisters: For finished products in pressurized canisters, do not puncture or
incinerate, even when empty.[5] Dispose of the canister after the labeled number of
inhalations has been used.[6][7]

Emergency Procedures: Spill and Exposure
Response
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Immediate and appropriate action during an emergency can significantly mitigate potential

harm.

Accidental Release or Spill Response

In the event of a spill, follow a structured response plan. Evacuate non-essential personnel

from the area and ensure adequate ventilation.[2]
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Immediate Actions

Ensure Ventilation

Don Appropriate PPE

Containment & Cleanup

Assess Spill Size

Small Large
Small Spill: Large Spill:
Soak up with absorbent material Cordon off area, contain spread

r

Collect waste into
a suitable container

Decontaminat|on & Disposal

Decontaminate area twice

Dispose of waste according
to regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Levalbuterol sulfate spill.
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Eirst Aid Measures for Exposure

Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes.[2] Remove contact lenses if
Eye Contact )

present and easy to do.[2] Seek medical

attention if irritation persists.[2]

Remove contaminated clothing. Wash the
) affected area immediately with soap and plenty
Skin Contact D .
of water.[2] If skin irritation occurs, seek medical

advice.[2]

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2]

Inhalation ) o
Get medical attention if symptoms develop or
persist.[2]
Rinse mouth thoroughly with water.[2] Do not
) induce vomiting.[2] Never give anything by
Ingestion

mouth to an unconscious person.[2] Seek

immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Levalbuterol Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125821#personal-protective-equipment-for-handling-
levalbuterol-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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